Cas no 2137998-92-4 (2-(4-methylcyclohexyl)propane-2-sulfonyl fluoride)

• Product Name: 2-(4-methylcyclohexyl)propane-2-sulfonyl fluoride
• CAS No: 2137998-92-4
• MF: C₁₀H₁₉FO₂S
• MW: 222.320065736771
• CID: 6385598
• PubChem ID: 165484105
• Update Time: 2025-10-05

2-(4-methylcyclohexyl)propane-2-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylcyclohexyl)propane-2-sulfonyl fluoride
• EN300-1132282
• 2137998-92-4

• Inchi： 1S/C10H19FO2S/c1-8-4-6-9(7-5-8)10(2,3)14(11,12)13/h8-9H,4-7H2,1-3H3
• InChI Key： WOBDBMMNGRQJGR-UHFFFAOYSA-N
• SMILES： S(C(C)(C)C1CCC(C)CC1)(=O)(=O)F

Computed Properties

• Exact Mass: 222.10897918g/mol
• Monoisotopic Mass: 222.10897918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 42.5Ų

Additional information on 2-(4-methylcyclohexyl)propane-2-sulfonyl fluoride

Research Brief on 2-(4-methylcyclohexyl)propane-2-sulfonyl fluoride (CAS: 2137998-92-4): Recent Advances and Applications

2-(4-methylcyclohexyl)propane-2-sulfonyl fluoride (CAS: 2137998-92-4) has recently emerged as a promising chemical probe in the field of chemical biology and medicinal chemistry. This sulfonyl fluoride derivative belongs to a class of reactive compounds that exhibit selective covalent binding to nucleophilic amino acid residues, particularly serine, threonine, and tyrosine, in protein targets. Recent studies have highlighted its potential as a versatile tool for target identification, activity-based protein profiling (ABPP), and covalent drug discovery.

The compound's unique structural features, including the 4-methylcyclohexyl moiety and the highly reactive sulfonyl fluoride group, contribute to its improved stability and selectivity compared to earlier generations of sulfonyl fluoride probes. A 2023 study published in Nature Chemical Biology demonstrated that 2-(4-methylcyclohexyl)propane-2-sulfonyl fluoride shows enhanced membrane permeability and reduced non-specific reactivity, making it particularly suitable for live-cell proteomic applications.

Recent applications in kinase research have revealed that this compound can selectively modify active-site serines in several protein kinases, serving as both a chemical probe for functional studies and a starting point for covalent inhibitor development. The compound's reactivity profile was systematically characterized in a 2024 Journal of Medicinal Chemistry publication, which established structure-reactivity relationships for this class of sulfonyl fluorides.

In the context of drug discovery, 2-(4-methylcyclohexyl)propane-2-sulfonyl fluoride has been employed as a warhead in the design of covalent inhibitors targeting various disease-relevant proteins. Its balanced reactivity allows for efficient target engagement while minimizing off-target effects, a critical consideration in covalent drug development. Recent work has demonstrated its utility in targeting challenging protein classes, including transcription factors and protein-protein interaction interfaces.

The compound has also found applications in chemoproteomic platforms for target deconvolution and mechanism-of-action studies. A 2024 Cell Chemical Biology study utilized this sulfonyl fluoride derivative in a competitive ABPP workflow to identify cellular targets of bioactive small molecules, showcasing its value in chemical biology research.

Future research directions for 2-(4-methylcyclohexyl)propane-2-sulfonyl fluoride include further optimization of its selectivity profile, expansion of its applications to additional protein families, and development of derivative compounds with tailored reactivity. The growing interest in covalent drugs and chemical probes suggests that this compound and its analogs will continue to play an important role in both basic research and drug discovery efforts.